Cas no 2549065-35-0 (1-(Cyclopropanesulfonyl)-4-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,4-diazepane)

1-(Cyclopropanesulfonyl)-4-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,4-diazepane is a diazepane-based compound featuring a cyclopropanesulfonyl moiety and a 2-methyl-1,3-oxazol-4-ylmethyl substituent. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for targeting central nervous system (CNS) receptors or enzymes due to its heterocyclic components. The cyclopropanesulfonyl group may enhance metabolic stability, while the oxazole ring could contribute to binding affinity and selectivity. Its diazepane core offers conformational flexibility, facilitating interactions with biological targets. This compound is of interest in drug discovery for its balanced lipophilicity and potential pharmacokinetic properties, making it a candidate for further optimization in therapeutic applications.
1-(Cyclopropanesulfonyl)-4-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,4-diazepane structure
2549065-35-0 structure
Product Name:1-(Cyclopropanesulfonyl)-4-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,4-diazepane
CAS No:2549065-35-0
MF:C13H21N3O3S
MW:299.389141798019
CID:5316607
PubChem ID:154883070
Update Time:2025-06-08

1-(Cyclopropanesulfonyl)-4-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

    • 1-(Cyclopropylsulfonyl)hexahydro-4-[(2-methyl-4-oxazolyl)methyl]-1H-1,4-diazepine
    • 2549065-35-0
    • 1-(cyclopropanesulfonyl)-4-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,4-diazepane
    • F6752-2923
    • AKOS040723675
    • 1-(Cyclopropanesulfonyl)-4-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,4-diazepane
    • Inchi: 1S/C13H21N3O3S/c1-11-14-12(10-19-11)9-15-5-2-6-16(8-7-15)20(17,18)13-3-4-13/h10,13H,2-9H2,1H3
    • InChI Key: PQRXVXYGDFAHEX-UHFFFAOYSA-N
    • SMILES: S(C1CC1)(N1CCN(CC2=COC(C)=N2)CCC1)(=O)=O

Computed Properties

  • Exact Mass: 299.13036271g/mol
  • Monoisotopic Mass: 299.13036271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 75Ų

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 432.1±55.0 °C(Predicted)
  • pka: 4.92±0.10(Predicted)

1-(Cyclopropanesulfonyl)-4-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,4-diazepane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6752-2923-2μmol
1-(cyclopropanesulfonyl)-4-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,4-diazepane
2549065-35-0
2μmol
$85.5 2023-09-07
Life Chemicals
F6752-2923-5μmol
1-(cyclopropanesulfonyl)-4-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,4-diazepane
2549065-35-0
5μmol
$94.5 2023-09-07
Life Chemicals
F6752-2923-10μmol
1-(cyclopropanesulfonyl)-4-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,4-diazepane
2549065-35-0
10μmol
$103.5 2023-09-07
Life Chemicals
F6752-2923-20μmol
1-(cyclopropanesulfonyl)-4-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,4-diazepane
2549065-35-0
20μmol
$118.5 2023-09-07
Life Chemicals
F6752-2923-1mg
1-(cyclopropanesulfonyl)-4-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,4-diazepane
2549065-35-0
1mg
$81.0 2023-09-07
Life Chemicals
F6752-2923-2mg
1-(cyclopropanesulfonyl)-4-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,4-diazepane
2549065-35-0
2mg
$88.5 2023-09-07
Life Chemicals
F6752-2923-3mg
1-(cyclopropanesulfonyl)-4-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,4-diazepane
2549065-35-0
3mg
$94.5 2023-09-07
Life Chemicals
F6752-2923-4mg
1-(cyclopropanesulfonyl)-4-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,4-diazepane
2549065-35-0
4mg
$99.0 2023-09-07
Life Chemicals
F6752-2923-5mg
1-(cyclopropanesulfonyl)-4-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,4-diazepane
2549065-35-0
5mg
$103.5 2023-09-07
Life Chemicals
F6752-2923-10mg
1-(cyclopropanesulfonyl)-4-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,4-diazepane
2549065-35-0
10mg
$118.5 2023-09-07

Additional information on 1-(Cyclopropanesulfonyl)-4-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,4-diazepane

Compound CAS No 2549065-35-0: A Comprehensive Overview

The compound with CAS No 2549065-35-0, known as 1-(Cyclopropanesulfonyl)-4-[(2-methyl-1,3-oxazol-4-yl)methyl]-1,4-diazepane, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a cyclopropanesulfonyl group and a 1,3-oxazole ring system. The integration of these functional groups within the molecule's framework provides it with distinctive chemical properties and potential applications in drug design and materials science.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in catalytic methodologies have enabled researchers to optimize the synthesis pathway, thereby improving yield and purity. The molecule's structure is particularly notable for its diazepane ring, which contributes to its stability and bioavailability when used in pharmacological studies.

In terms of chemical properties, the compound exhibits remarkable thermal stability and solubility in organic solvents. These characteristics make it an ideal candidate for use in various industrial applications, including the development of advanced polymers and coatings. Furthermore, its ability to form stable complexes with metal ions has opened new avenues for research in coordination chemistry.

The biological activity of this compound has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of key cellular pathways involved in neurodegenerative diseases. Specifically, it has shown promise as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. The integration of the cyclopropane moiety within its structure plays a crucial role in its ability to interact with target proteins, thereby enhancing its pharmacokinetic profile.

In addition to its therapeutic potential, this compound has also been explored for its role in catalysis. Researchers have found that it can act as a highly efficient organocatalyst in asymmetric synthesis reactions. This discovery has significant implications for the development of enantioselective processes in the pharmaceutical industry.

The compound's unique combination of chemical and biological properties underscores its importance as a versatile building block in modern organic chemistry. Its continued exploration across diverse scientific disciplines is expected to yield further insights into its applications and potential benefits for humanity.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd